Cas no 10032-00-5 (Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester)

Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• GERANYL ACETOACETATE
• FEMA 2510
• (e)-3,7-dimethyl-2,6-octadienyl
• (e)-3,7-dimethylocta-2,6-dienylacetoacetate
• 3-oxo-,3,7-dimethyl-2,6-octadienylester,(e)-butanoicaci
• acetoaceticacid,3,7-dimethyl-2,6-octadienylester
• (E)-3,7-dimethyl-2,6-octadienyl acetoacetate
• [(2E)-3,7-dimethylocta-2,6-dienyl] 3-oxobutanoate
• 3,7-dimethylocta-2,6-dien-1-yl 3-oxobutanoate
• EINECS 233-101-5
• FEMA No. 2510
• Geranyl 3-oxobutanoate
• Geranyl-acetacetat
• Acetoaceticacid, 3,7-dimethyl-2,6-octadienyl ester, (E)- (8CI)
• Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadienyl ester (9CI)
• Butanoic acid, 3-oxo-,3,7-dimethyl-2,6-octadienyl ester, (E)-
• Geranyl acetoaeetate
• (E)-3,7-Dimethyl-2,6-octadienylacetoacetat
• Acetoacetic acid (2E)-3,7-dimethyl-2,6-octadienyl ester
• (E)-3,7-Dimethyl-2,6-octadienylacetoacetate
• (2E)-3,7-Dimethyl-2,6-octadienyl=3-oxobutyrate
• +Expand

• InChIKey： RYILZWKGLGVPOC-XYOKQWHBSA-N
• Inchi： 1S/C14H22O3/c1-11(2)6-5-7-12(3)8-9-17-14(16)10-13(4)15/h6,8H,5,7,9-10H2,1-4H3/b12-8+
• SMILES： C/C(=C/CC/C(=C/COC(CC(=O)C)=O)/C)/C

Computed Properties

• Exact Mass: 238.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 238.157
• Heavy Atom Count: 17
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 3.20140
• PSA: 43.37000
• Refractive Index: 1.4740 (estimate)
• Boiling Point: 305.7°C (rough estimate)
• Flash Point: 144.2°C
• FEMA: 2510 | GERANYL ACETOACETATE
• Density: 1.0969 (rough estimate)

Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Security Information

• Safety Term：ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes."> A skin irritant. See also ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes.
• Storage Condition：Warehouse ventilation and low temperature drying

Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%